Cas no 1423025-20-0 (methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate)

• Product Name: methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate
• CAS No: 1423025-20-0
• MF: C₆H₇F₃N₂O₂
• MW: 196.127191781998
• CID: 5209083
• PubChem ID: 71756649
• Update Time: 2025-06-13

methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 4,5-dihydro-2-(trifluoromethyl)-, methyl ester
• Methyl 2-(trifluoromethyl)-4,5-dihydro-1h-imidazole-4-carboxylate
• methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate

• Inchi： 1S/C6H7F3N2O2/c1-13-4(12)3-2-10-5(11-3)6(7,8)9/h3H,2H2,1H3,(H,10,11)
• InChI Key： PTUIMTZXWBUAOK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC(C(OC)=O)CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate

Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate (CAS No. 1423025-20-0): A Comprehensive Overview

Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate, identified by its CAS number 1423025-20-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the imidazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a subject of intense interest among researchers.

The molecular structure of Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate consists of a fused heterocyclic system, which is a hallmark of many bioactive molecules. The trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its metabolic stability and binding affinity to biological targets. This makes it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and application of trifluoromethyl-substituted compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The compound Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate exemplifies this trend, as it has been explored in various preclinical studies for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The synthesis of Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group often necessitates specialized reagents and catalysts to achieve optimal results. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to streamline the synthesis process and improve efficiency.

The pharmacological profile of Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate has been extensively studied in vitro and in vivo. Research has demonstrated its ability to interact with various enzymes and receptors, leading to potential therapeutic effects. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer progression, thereby highlighting its potential as an anti-cancer agent. Additionally, its interaction with inflammatory pathways suggests that it may have applications in the treatment of chronic inflammatory diseases.

The structural features of Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate also make it a valuable scaffold for designing novel derivatives with enhanced biological activity. By modifying other parts of the molecule while retaining the trifluoromethyl-containing imidazole core, researchers can explore new pharmacological targets and improve drug efficacy. This flexibility in structural design is a key advantage of this compound in drug development.

In conclusion, Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate (CAS No. 1423025-20-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for trifluoromethyl-substituted compounds, Methyl 2-(trifluoromethyl)-4,5-dihydro-1H-imidazole-4-carboxylate is likely to play a crucial role in the development of next-generation drugs.